Cas no 2193058-68-1 (3-chloro-4-oxopentane-1-sulfonyl chloride)

• Product Name: 3-chloro-4-oxopentane-1-sulfonyl chloride
• CAS No: 2193058-68-1
• MF: C₅H₈Cl₂O₃S
• MW: 219.086218833923
• CID: 5810442
• PubChem ID: 137951633
• Update Time: 2025-10-29

3-chloro-4-oxopentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-oxopentane-1-sulfonyl chloride
• 1-Pentanesulfonyl chloride, 3-chloro-4-oxo-
• EN300-1667097
• starbld0033100
• 2193058-68-1

• Inchi： 1S/C5H8Cl2O3S/c1-4(8)5(6)2-3-11(7,9)10/h5H,2-3H2,1H3
• InChI Key： MUIQBCIMGZDNGJ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CC(Cl)C(=O)C

Computed Properties

• Exact Mass: 217.9571207g/mol
• Monoisotopic Mass: 217.9571207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 280.0±30.0 °C(Predicted)

Additional information on 3-chloro-4-oxopentane-1-sulfonyl chloride

Introduction to 3-Chloro-4-oxopentane-1-sulfonyl Chloride (CAS No. 2193058-68-1)

3-Chloro-4-oxopentane-1-sulfonyl chloride (CAS No. 2193058-68-1) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chloro and sulfonyl chloride functional groups, which confer it with high reactivity and the ability to participate in a wide range of chemical reactions.

The molecular structure of 3-chloro-4-oxopentane-1-sulfonyl chloride consists of a five-carbon backbone with a chlorine atom attached to the third carbon, an oxo group on the fourth carbon, and a sulfonyl chloride group on the first carbon. This arrangement of functional groups makes it an excellent electrophilic reagent, particularly useful in the formation of sulfonamide derivatives and other functionalized compounds.

In the pharmaceutical industry, 3-chloro-4-oxopentane-1-sulfonyl chloride has shown promise as an intermediate in the synthesis of various drugs. Its reactivity and functional group diversity allow it to be used in the development of novel therapeutic agents, particularly those targeting specific biological pathways. Recent studies have explored its potential in the synthesis of anti-inflammatory drugs, anticancer agents, and antiviral compounds.

One notable application of 3-chloro-4-oxopentane-1-sulfonyl chloride is in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The sulfonyl chloride group in 3-chloro-4-oxopentane-1-sulfonyl chloride can readily react with amines to form sulfonamides, making it a valuable reagent in the synthesis of these compounds.

Beyond pharmaceutical applications, 3-chloro-4-oxopentane-1-sulfonyl chloride has also found use in materials science. Its ability to form stable covalent bonds with various substrates makes it useful in the development of functionalized polymers and coatings. These materials can be tailored for specific applications, such as drug delivery systems, sensors, and surface coatings with enhanced properties.

In chemical synthesis, 3-chloro-4-oxopentane-1-sulfonyl chloride serves as a building block for the construction of complex molecules. Its reactivity allows it to participate in a variety of reactions, including nucleophilic substitution, addition reactions, and coupling reactions. This versatility makes it an important reagent in synthetic organic chemistry laboratories.

The safety and handling of 3-chloro-4-oxopentane-1-sulfonyl chloride are important considerations due to its reactive nature. It should be stored under dry conditions and handled with appropriate personal protective equipment (PPE) to prevent exposure. Proper ventilation is also essential when working with this compound to minimize inhalation risks.

In conclusion, 3-chloro-4-oxopentane-1-sulfonyl chloride (CAS No. 2193058-68-1) is a highly versatile compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups makes it an invaluable reagent for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow further.